Furans are a class of five-membered aromatic heterocycles, consisting of four carbon atoms and one oxygen atom. They are widely found in nature, often as intermediate compounds in the degradation processes of various organic materials such as lignin. Chemically, furans exhibit unique reactivity due to their electron-donating oxygen atom and conjugated structure, making them versatile for a variety of applications. In industrial settings, furans can be utilized in the production of resins, adhesives, pharmaceuticals, and plasticizers. Their ability to form stable derivatives with other functional groups allows for extensive modification to tailor their properties for specific uses. Additionally, certain furan derivatives are employed as intermediates in the synthesis of dyes, pesticides, and specialty chemicals. Due to their aromatic nature, furans have good thermal stability and can withstand high temperatures without undergoing degradation. However, their reactivity towards nucleophiles and electrophiles allows them to participate in a wide range of reactions, making them valuable in both research and manufacturing processes.